(3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride

• IUPAC Name: (3-chloro-5-fluorophenyl)methyl-methylazanium;chloride
• InChI: InChI=1S/C8H9ClFN.ClH/c1-11-5-6-2-7(9)4-8(10)3-6;/h2-4,11H,5H2,1H3;1H
• InChI Key: XPHYJRLFXXDESI-UHFFFAOYSA-N
• Canonical SMILES: C[NH2+]CC1=CC(=CC(=C1)Cl)F.[Cl-]
• Molecular Formula: C8H10Cl2FN
• Molecular Weight: 210.07 g/mol

Description

(3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride is a chemical compound that features a combination of chlorine and fluorine atoms attached to a phenyl ring, along with a methylazanium group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride typically involves the reaction of 3-chloro-5-fluorobenzyl chloride with methylamine in the presence of a suitable solvent and base. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{3-Chloro-5-fluorobenzyl chloride} + \text{Methylamine} \rightarrow \text{this compound}$$3-Chloro-5-fluorobenzyl chloride+Methylamine→this compound

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product. The process may also include purification steps such as crystallization or distillation to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms on the phenyl ring can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Addition Reactions: The methylazanium group can participate in addition reactions with nucleophiles or electrophiles.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide, potassium tert-butoxide, and other strong bases.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation and reduction reactions can lead to the formation of various oxidized or reduced species.

Scientific Research Applications

(3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• (3-Chloro-5-fluorophenyl)methanol
• (3-Chloro-5-fluorophenyl)acetic acid
• (3-Chloro-5-fluorophenyl)amine

Uniqueness

(3-Chloro-5-fluorophenyl)methyl-methylazanium;chloride is unique due to the presence of both chlorine and fluorine atoms on the phenyl ring, along with the methylazanium group. This combination of functional groups imparts distinct chemical properties and reactivity, making it valuable for various applications.